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Compound of Interest

Compound Name: Amphetamine sulfate

Cat. No.: B6595936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

amphetamine sulfate, a Schedule II controlled substance. The procedures outlined below are

designed to ensure compliance with the United States Drug Enforcement Administration (DEA)

regulations and to promote laboratory safety. The primary goal of these procedures is to render

the amphetamine sulfate "non-retrievable," meaning it is permanently altered to an unusable

state.[1][2][3]

Regulatory Framework and Key Principles
The disposal of controlled substances is strictly regulated by the DEA.[1] All procedures must

be meticulously documented and adhere to federal, state, and local regulations. Key principles

include:

Non-Retrievable Standard: The DEA mandates that controlled substances be rendered "non-

retrievable," meaning they are permanently altered through an irreversible physical or

chemical process, making them unusable for all practical purposes.[1][2][3] Methods such as

flushing or mixing with coffee grounds or kitty litter are not considered compliant for DEA

registrants.[2]

Documentation (DEA Form 41): The "Registrant Record of Controlled Substances

Destroyed," also known as DEA Form 41, must be completed to document the disposal of
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any controlled substance.[2] This form requires signatures from two employees who have

witnessed the destruction. These records must be maintained for a minimum of two years.

Disposal Options: DEA registrants have several options for the disposal of controlled

substances, including on-site destruction, use of a reverse distributor, or returning the

substance to the supplier. This document focuses on on-site chemical destruction.

Health and Safety Precautions
Amphetamine sulfate is a white crystalline powder that is toxic if swallowed.[4] When heated

to decomposition, it can emit toxic fumes of nitrogen and sulfur oxides.[5] It is incompatible with

alkalis and calcium salts.[5][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling amphetamine sulfate.

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[4]

Spill Response: In case of a spill, dampen the solid material with water and transfer it to a

suitable container. Use absorbent paper dampened with water to clean the area. Seal all

contaminated materials in a vapor-tight plastic bag for disposal.[5][6]

On-Site Chemical Destruction Protocol: Oxidation
with Potassium Permanganate
This protocol describes a method for the chemical degradation of amphetamine sulfate using

potassium permanganate, a strong oxidizing agent. This process aims to break down the

amphetamine molecule, rendering it non-retrievable. Oxidation can be carried out in an acidic

medium to enhance the oxidizing power of permanganate.

Materials:

Amphetamine sulfate for disposal

Potassium permanganate (KMnO₄)
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Sulfuric acid (H₂SO₄), concentrated

Sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) for quenching

Distilled water

Appropriate glassware (beakers, flasks)

Stir plate and stir bar

pH meter or pH paper

Procedure:

Preparation of Acidic Amphetamine Sulfate Solution:

Carefully weigh the amount of amphetamine sulfate to be destroyed.

In a suitable flask within a fume hood, dissolve the amphetamine sulfate in distilled

water. A solution in water will have a pH of 5-6.[5][6][7][8]

Slowly and cautiously add a small amount of concentrated sulfuric acid to the solution to

create an acidic environment. This will facilitate the oxidation reaction.

Oxidation with Potassium Permanganate:

Slowly add a solution of potassium permanganate to the acidic amphetamine sulfate
solution while stirring continuously.

The permanganate solution has a deep purple color. As it reacts with the amphetamine,

the color will disappear. Continue adding the permanganate solution until a faint,

persistent pink or purple color remains, indicating that the oxidation is complete.

Quenching Excess Permanganate:

After the reaction is complete, quench the excess potassium permanganate by slowly

adding a reducing agent such as sodium bisulfite or sodium thiosulfate solution until the
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pink/purple color disappears and the solution becomes colorless or brown (due to the

formation of manganese dioxide).

Neutralization and Verification:

Neutralize the final solution by carefully adding a suitable base, such as sodium hydroxide,

until the pH is between 6 and 8.

It is recommended to verify the destruction of the amphetamine using an appropriate

analytical method, such as gas chromatography-mass spectrometry (GC-MS), to ensure

that the substance has been rendered non-retrievable.

Final Disposal:

The resulting neutralized and verified solution should be disposed of as hazardous waste

in accordance with institutional, local, and federal regulations. Do not pour down the drain.

Quantitative Data on Amphetamine Degradation
Various advanced oxidation processes (AOPs) have been studied for their effectiveness in

degrading amphetamine-type stimulants. The following table summarizes the degradation

efficiency of selected methods.

Degradation

Method

Reagent/Proces

s

Degradation

Efficiency
Conditions Reference

Ozonation Ozone (O₃) 86%
72 hours of

exposure
[4][9]

Hypochlorite

Treatment

Sodium

Hypochlorite

(NaOCl)

Highly Effective Not specified [4][9]

Gamma

Irradiation
Cobalt-60 source 100%

2.8 kGy dose for

125 µM solution
[5]
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The following diagram illustrates the logical workflow for the proper disposal of amphetamine
sulfate in a laboratory setting.

Phase 1: Planning & Preparation

Phase 2: Chemical Destruction (On-Site)

Phase 3: Documentation & Final Disposal

Inventory of Expired/
Unwanted Amphetamine Sulfate

Consult Institutional EHS
& DEA Regulations

Gather Appropriate PPE
(Goggles, Gloves, Lab Coat)

Dissolve Amphetamine Sulfate
in Acidified Water

Oxidize with Potassium
Permanganate Solution

Quench Excess Oxidant
with Reducing Agent

Neutralize Final Solution
(pH 6-8)

Verify Destruction
(e.g., GC-MS Analysis)

Complete DEA Form 41
with Two Witnesses

Dispose of Treated Waste via
Certified Hazardous Waste Vendor

Retain Disposal Records
for at least 2 Years
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Click to download full resolution via product page

Amphetamine Sulfate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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